Cas no 1261903-43-8 (3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid)

• Product Name: 3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid
• CAS No: 1261903-43-8
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• MDL: MFCD18319649
• CID: 2762410
• Update Time: 2025-06-11

3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid

• MDL： MFCD18319649
• Inchi： 1S/C14H10FNO4/c1-8-2-3-9(7-13(8)15)10-4-11(14(17)18)6-12(5-10)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key： SGICNTDEGPQQSZ-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid

Comprehensive Overview of 3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid (CAS No. 1261903-43-8)

3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid (CAS No. 1261903-43-8) is a fluorinated aromatic compound with a nitro-substituted benzoic acid backbone. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and material science applications. The presence of both fluoro and nitro functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

Researchers have explored 3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid for its role in designing enzyme inhibitors and receptor modulators. Its molecular structure, featuring a fluoromethylphenyl moiety, contributes to improved metabolic stability and bioavailability—a critical factor in modern drug development. Recent studies highlight its potential in targeting inflammatory pathways, aligning with the growing demand for novel anti-inflammatory agents in the pharmaceutical industry.

The compound’s nitrobenzoic acid derivative nature also makes it relevant in material science, particularly in the synthesis of advanced polymers and liquid crystals. With increasing interest in fluorinated compounds for electronic applications, CAS 1261903-43-8 has been investigated for its dielectric properties and thermal stability. These attributes are highly sought after in the development of next-generation OLEDs and flexible electronics.

From an analytical perspective, 3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid is characterized by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Its distinct spectral signatures, such as the fluoro and nitro group peaks, facilitate precise identification and purity assessment. This is particularly important for quality control in industrial-scale synthesis, where consistency is paramount.

Environmental and regulatory considerations for CAS 1261903-43-8 are also under scrutiny. As sustainability becomes a priority, researchers are evaluating greener synthesis routes for fluorinated nitroaromatics, including catalytic fluorination and solvent-free reactions. These advancements address the demand for eco-friendly chemical processes without compromising yield or efficiency.

In summary, 3-(3-Fluoro-4-methylphenyl)-5-nitrobenzoic acid represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its fluorophenyl and nitrobenzoic functionalities offer a robust platform for innovation, making it a compound of enduring interest in both academic and industrial settings.